Cas no 1260663-63-5 (2-(prop-2-yn-1-yl)pyridine)

• Product Name: 2-(prop-2-yn-1-yl)pyridine
• CAS No: 1260663-63-5
• MF: C₈H₇N
• MW: 117.147881746292
• CID: 6285752
• PubChem ID: 54025501
• Update Time: 2025-05-22

2-(prop-2-yn-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(prop-2-yn-1-yl)pyridine
• EN300-1827112
• CS-0266242
• AKOS014320446
• AB73234
• 1260663-63-5
• Propargyl- Pyridin
• 2-PROP-2-YNYLPYRIDINE
• SCHEMBL3218192

• Inchi： 1S/C8H7N/c1-2-5-8-6-3-4-7-9-8/h1,3-4,6-7H,5H2
• InChI Key： USFLAYOHILWZLJ-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1CC#C

Computed Properties

• Exact Mass: 117.057849228g/mol
• Monoisotopic Mass: 117.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(prop-2-yn-1-yl)pyridine

2-(Prop-2-yn-1-yl)Pyridine: A Comprehensive Overview

Introduction to 2-(Prop-2-yn-1-yl)Pyridine

2-(Prop-2-yn-1-yl)pyridine, also known by its CAS number 1260663-63-5, is a fascinating organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its pyridine ring substituted with a propargyl group, exhibits unique chemical properties that make it a valuable building block in various synthetic applications. Recent advancements in synthetic methodologies and its applications in drug discovery and materials science have further solidified its importance in modern chemistry.

Chemical Structure and Properties

The molecular structure of 2-(prop-2-yn-1-yl)pyridine consists of a pyridine ring with a propargyl group (-C≡CCH3) attached at the 2-position. This substitution pattern imparts distinct electronic and steric properties to the molecule. The pyridine ring, being aromatic and electron-deficient, facilitates various nucleophilic and electrophilic reactions. The propargyl group, on the other hand, introduces reactivity due to the sp-hybridized carbon-carbon triple bond. This combination makes 1260663-63-5 a versatile compound for designing functional molecules.

Synthesis and Applications

The synthesis of 2-(propargyl)pyridine (CAS 1260663-63-) can be achieved through several methods, including nucleophilic aromatic substitution and coupling reactions. Recent studies have explored the use of transition metal catalysts to enhance reaction efficiency and selectivity. One notable application of this compound is in the construction of heterocyclic frameworks, which are essential components in pharmaceuticals and agrochemicals.

In drug discovery, 1260663-63 has been employed as a scaffold for designing bioactive molecules targeting various therapeutic areas, such as cancer and inflammation. Its ability to form stable complexes with metal ions has also made it a candidate for coordination chemistry studies.

Recent Research Developments

Recent research has delved into the potential of 1260663–63–5 as a precursor for advanced materials. For instance, studies have demonstrated its utility in synthesizing conjugated polymers with tailored electronic properties for optoelectronic applications. Additionally, its role in click chemistry reactions has been explored, offering new avenues for rapid molecule assembly.

In conclusion, 1260663–63–5 (2-(propargyl)pyridine) stands out as a multifaceted compound with significant implications across diverse chemical disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and applications, underscores its importance in contemporary chemical research.